Cas no 2060049-39-8 (2-Fluoro-4-(oxan-4-yl)benzaldehyde)

• Product Name: 2-Fluoro-4-(oxan-4-yl)benzaldehyde
• CAS No: 2060049-39-8
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• MDL: MFCD30488259
• CID: 5612771
• PubChem ID: 125453859
• Update Time: 2025-10-30

2-Fluoro-4-(oxan-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2060049-39-8
• 2-Fluoro-4-(oxan-4-yl)benzaldehyde
• EN300-330520
• Benzaldehyde, 2-fluoro-4-(tetrahydro-2H-pyran-4-yl)-

• MDL： MFCD30488259
• Inchi： 1S/C12H13FO2/c13-12-7-10(1-2-11(12)8-14)9-3-5-15-6-4-9/h1-2,7-9H,3-6H2
• InChI Key： UJJZQTYEXPZQNO-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C1CCOCC1

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 315.8±42.0 °C(Predicted)

Additional information on 2-Fluoro-4-(oxan-4-yl)benzaldehyde

2-Fluoro-4-(oxan-4-yl)benzaldehyde: A Comprehensive Overview

The compound 2-Fluoro-4-(oxan-4-yl)benzaldehyde (CAS No. 2060049-39-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a fluoro substituent and an oxane ring. The benzaldehyde group imparts aromaticity and reactivity, while the fluoro substituent introduces electron-withdrawing effects, enhancing the molecule's versatility in various applications.

Recent studies have highlighted the potential of 2-fluoro-4-(oxan-4-yl)benzaldehyde in drug design and development. Researchers have explored its ability to act as a precursor for synthesizing bioactive compounds, particularly in the context of anti-cancer and anti-inflammatory agents. The oxane ring, also known as a tetrahydropyran ring, adds a cyclic ether structure that can influence the molecule's solubility and bioavailability. This makes it an attractive candidate for medicinal chemists seeking to optimize drug delivery systems.

In addition to its pharmacological applications, 2-fluoro-4-(oxan-4-yl)benzaldehyde has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent research has demonstrated its potential in creating novel metallopolymers with applications in catalysis and sensing technologies.

The synthesis of 2-fluoro-4-(oxan-4-y1)benzaldehyde typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation processes. The introduction of the fluoro group is often achieved through nucleophilic substitution or electrophilic fluorination methods, depending on the desired regioselectivity and yield.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations. Studies have shown that 2-fluoro-benzaldehyde derivatives exhibit moderate biodegradation rates under aerobic conditions, making them suitable for use in eco-friendly chemical processes.

In conclusion, 2-fluoro-benzaldehyde derivatives, particularly CAS No. 2060049-, represent a versatile class of compounds with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, solidifying their position as valuable tools in modern chemistry.